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Compound of Interest

Compound Name: t-Boc-Aminooxy-pentane-amine

Cat. No.: B13706145 Get Quote

Technical Data: t-Boc-Aminooxy-pentane-amine
Introduction

t-Boc-Aminooxy-pentane-amine is a bifunctional linker molecule utilized in bioconjugation

and chemical synthesis. It features two primary reactive groups: a Boc-protected aminooxy

group and a primary amine. The tert-butyloxycarbonyl (Boc) protecting group provides stability

under various conditions and can be removed under mild acidic conditions to reveal the

reactive aminooxy functionality. The primary amine allows for conjugation to molecules

containing carboxylic acids or activated esters. This technical guide provides the core

physicochemical properties of this compound.

Physicochemical Properties

The fundamental chemical properties of t-Boc-Aminooxy-pentane-amine are summarized

below. The molecular weight is derived from its chemical formula, C10H22N2O3, based on the

atomic masses of its constituent elements.

Property Value Reference

Molecular Formula C10H22N2O3 [1][2][3]

Molecular Weight 218.30 g/mol [1][2][3]

CAS Number 848349-01-9 [2][3]
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Elemental Composition and Molecular Weight Calculation

The molecular weight is calculated by summing the atomic weights of all atoms in the

molecular formula.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 10 12.011 120.11

Hydrogen H 22 1.008 22.176

Nitrogen N 2 14.007 28.014

Oxygen O 3 15.999 47.997

Total 218.297

Note: The commonly cited molecular weight is rounded to 218.3 or 218.30.[1][3]

Chemical Reactivity and Applications

This compound serves as a linker in chemical synthesis.[1][2][3] The primary amine group is

reactive towards entities such as carboxylic acids and activated NHS esters.[2][3] Following the

deprotection of the Boc group, the resulting aminooxy group can react with aldehydes or

ketones to form a stable oxime bond, a common strategy in bioconjugation.[2][3]

This document is intended for research and scientific professionals. The information provided is

based on publicly available data. Experimental protocols and signaling pathways are not

applicable to the determination of a compound's molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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